molecular formula C8H16ClNO4 B2971139 (1S,2R,4R,5S)-2-(Aminomethyl)-4,5-dihydroxycyclohexane-1-carboxylic acid;hydrochloride CAS No. 2418597-09-6

(1S,2R,4R,5S)-2-(Aminomethyl)-4,5-dihydroxycyclohexane-1-carboxylic acid;hydrochloride

Cat. No. B2971139
CAS RN: 2418597-09-6
M. Wt: 225.67
InChI Key: IUEMBRQRFYTQIM-ZGQUZOIOSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1S,2R,4R,5S)-2-(Aminomethyl)-4,5-dihydroxycyclohexane-1-carboxylic acid;hydrochloride is a useful research compound. Its molecular formula is C8H16ClNO4 and its molecular weight is 225.67. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Polymerization

  • The compound is used in the synthesis and polymerization of cyclic esters, which are crucial in designing hydrophilic aliphatic polyesters. This is essential for creating materials with specific properties, such as biodegradability or specific mechanical characteristics (Trollsås et al., 2000).

Optical Activity and Stereochemistry

  • It plays a role in studying the optical activity and stereochemistry of cyclohexane derivatives, which is significant in understanding the chiral properties of molecules and their potential pharmaceutical applications (Nohira et al., 1970).

Amino Acid Synthesis

  • The compound is integral in synthesizing specific amino acids, which are crucial for developing peptidomimetics and understanding protein interactions (Avenoza et al., 1999).

Chemical Building Blocks

  • It serves as a chiral building block in chemical synthesis, illustrating its utility in creating complex molecules from renewable resources (Defant et al., 2011).

Crystallographic Studies

  • Crystallographic characterization of this compound and its derivatives is vital for understanding molecular conformations and interactions, which has implications in materials science and drug development (Valle et al., 1988).

Environmental Studies

  • Research on environmental exposure to related cyclohexane compounds, like 1,2-cyclohexane dicarboxylic acid diisononyl ester (DINCH), helps in understanding the environmental impact and biological interactions of such chemicals (Silva et al., 2013).

properties

IUPAC Name

(1S,2R,4R,5S)-2-(aminomethyl)-4,5-dihydroxycyclohexane-1-carboxylic acid;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H15NO4.ClH/c9-3-4-1-6(10)7(11)2-5(4)8(12)13;/h4-7,10-11H,1-3,9H2,(H,12,13);1H/t4-,5-,6+,7-;/m0./s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IUEMBRQRFYTQIM-ZGQUZOIOSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(C(CC(C1O)O)C(=O)O)CN.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1[C@H]([C@H](C[C@@H]([C@@H]1O)O)C(=O)O)CN.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H16ClNO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

225.67 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(1S,2R,4R,5S)-2-(Aminomethyl)-4,5-dihydroxycyclohexane-1-carboxylic acid;hydrochloride

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